Cas no 898783-41-0 (Ethyl 8-oxo-8-4-(thiomorpholinomethyl)phenyloctanoate)

• Product Name: Ethyl 8-oxo-8-4-(thiomorpholinomethyl)phenyloctanoate
• CAS No: 898783-41-0
• MF: C₂₁H₃₁NO₃S
• MW: 377.540745019913
• MDL: MFCD03841778
• CID: 866899
• PubChem ID: 24724553
• Update Time: 2025-04-19

Ethyl 8-oxo-8-4-(thiomorpholinomethyl)phenyloctanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-oxo-8-[4-(thiomorpholin-4-ylmethyl)phenyl]octanoate
• ETHYL 8-OXO-8-[4-(THIOMORPHOLINOMETHYL)PHENYL]OCTANOATE
• Ethyl 8-oxo-8-4-(thiomorpholinomethyl)phenyloctanoate
• AKOS016020166
• A922564
• 898783-41-0
• MS-21441
• MFCD03841778
• DTXSID30642952
• ethyl8-oxo-8-[4-(thiomorpholinomethyl)phenyl]octanoate
• Ethyl 8-oxo-8-{4-[(thiomorpholin-4-yl)methyl]phenyl}octanoate

• MDL： MFCD03841778
• Inchi： 1S/C21H31NO3S/c1-2-25-21(24)8-6-4-3-5-7-20(23)19-11-9-18(10-12-19)17-22-13-15-26-16-14-22/h9-12H,2-8,13-17H2,1H3
• InChI Key： YPGCXTFFQJDWOK-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC(=CC=2)C(CCCCCCC(=O)OCC)=O)CC1

Computed Properties

• Exact Mass: 377.20200
• Monoisotopic Mass: 377.20246502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.9Ų

Experimental Properties

• PSA: 71.91000
• LogP: 4.25970